![molecular formula C9H9F3O2 B154725 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol CAS No. 1737-27-5](/img/structure/B154725.png)
2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol
Overview
Description
2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol (TFMME) is a compound with a wide range of uses in the scientific research field. It is a colorless liquid with a sweet, fruity odor and a boiling point of 111.7°C. TFMME has a melting point of −25.8°C and is soluble in water, ethanol, and most organic solvents. It is used as a solvent in a variety of applications, including organic synthesis, chromatography, and spectroscopy. It is also used as a reagent in the synthesis of other compounds. TFMME is a versatile compound with a variety of applications in research and laboratory experiments.
Scientific Research Applications
Kinetic Resolution and Synthesis
- Nonenzymatic kinetic resolution of racemic 2,2,2-trifluoro-1-aryl ethanol was explored using (R)-benzotetramisole as a catalyst, demonstrating its potential in the preparation of enantiomerically pure compounds (Xu, Zhou, Geng, & Chen, 2009).
- Efficient synthesis methods for 2,2,2-trifluoro-1-(N,N-dialkylaminophenyl)-ethanols and 2,2,2-trifluoro-1-(hydroxyaryl)ethanols have been developed, highlighting the versatility of this compound in chemical synthesis (Singh, Chakraborty, & Shreeve, 2001).
Biocatalytic Production
- Biocatalytic production of enantiopure (S)-1-(4-methoxyphenyl) ethanol using Lactobacillus senmaizuke was optimized, indicating its significance in producing drug intermediates like antihistamines (Kavi, Özdemir, Dertli, & Şahin, 2021).
Chemically Synthesized Compounds
- Chemically synthesized 1‐aryl‐2,2,2‐trifluoroethanones underwent bioreduction using stereocomplementary alcohol dehydrogenases, proving its relevance in creating specific compounds like Odanacatib precursors (González-Martínez, Gotor, & Gotor‐Fernández, 2019).
Ionic Liquid Systems
- The biocatalytic enantioselective reduction of 4-methoxyacetophenone to (S)-1-(4-methoxyphenyl)ethanol was enhanced by using ionic liquid-containing co-solvent systems, demonstrating its adaptability in different reaction mediums (Wenyong, 2011).
Solvolysis Studies
- Solvolysis of 1-(4-methoxyphenyl)-1-aryl-2,2,2-trifluoroethyl chlorides was studied to understand reaction mechanisms and transition states, illustrating the compound’s role in detailed mechanistic studies (Yoh, Kweon, Byeon, Fujio, Mishima, & Tsuno, 1996).
Antimicrobial Activity
- Synthesis of derivatives, including (4-(trifluoromethyl)-hexahydro-4-hydroxy-1-methyl-6-aryl-2-thioxopyrimidin-5-yl)(4-methoxyphenyl)methanone, demonstrated interesting antimicrobial activity, signifying the compound’s potential in creating bioactive molecules (Chaudhari, 2012).
Lipase-Catalyzed Optical Resolution
- The optical resolution of racemic 2,2,2-trifluoro-1-(naphthyl)ethanols was achieved through lipase-catalyzed enantioselective acetylation, further underlining its utility in stereochemical applications (Kato, Katayama, Gautam, Fujii, & Kimoto, 1995).
Adsorption Studies
- Adsorption and reaction of 2,2,2-trifluoroethanol on silica were studied, offering insights into its interaction with surfaces, which is crucial for understanding surface chemistry and catalysis (Natal-Santiago & Dumesic, 1998).
Safety and Hazards
The compound should be handled with care. Avoid breathing mist, gas or vapours. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2,2,2-trifluoro-1-(4-methoxyphenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O2/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8,13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCAYQVHHKRKRLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00288381 | |
Record name | 2,2,2-trifluoro-1-(4-methoxyphenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00288381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1737-27-5 | |
Record name | 4-Methoxy-α-(trifluoromethyl)benzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1737-27-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 55523 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001737275 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1737-27-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=55523 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2,2-trifluoro-1-(4-methoxyphenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00288381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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